N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C18H19N3O2S/c1-12-4-3-5-14(10-12)11-16(22)19-7-8-21-13(2)20-17-15(18(21)23)6-9-24-17/h3-6,9-10H,7-8,11H2,1-2H3,(H,19,22)
• InChI Key: MKPNOVGZINFZDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCCN2C(=NC3=C(C2=O)C=CS3)C
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds within the thieno[2,3-d]pyrimidin-4(3H)-one family often involves multi-step chemical reactions starting from basic thiophene derivatives. For example, the design and synthesis of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide involved condensation reactions, chlorination, and final condensation with ethane-1,2-diamine. This method demonstrates the complexity and precision required in synthesizing such compounds, offering insights into the synthesis of N-(2-(2-Methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(m-tolyl)acetamide (Pei Huang et al., 2020).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-ones has been characterized using techniques such as X-ray crystallography and density functional theory (DFT). For instance, the crystal structure analysis and DFT calculations of related compounds have provided detailed insights into bond lengths, bond angles, and molecular electrostatic potential surfaces, crucial for understanding the chemical behavior and reactivity of N-(2-(2-Methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(m-tolyl)acetamide (Pei Huang et al., 2020).

Scientific Research Applications

Antimicrobial Activity

A series of pyrimidinone and oxazinone derivatives, including those related to N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(m-tolyl)acetamide, have been synthesized and evaluated for their antimicrobial properties. These compounds were shown to exhibit significant antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid. This research highlights the potential of these compounds as new antimicrobial agents (Hossan et al., 2012).

Antiproliferative Activity

Research on derivatives closely related to the specified chemical compound has demonstrated marked inhibition against various cancer cell lines, including human colon cancer, lung adenocarcinoma, and gastric cancer cells. These findings suggest promising anticancer activity and indicate the relevance of these compounds in developing new cancer therapies (Huang et al., 2020).

Anti-inflammatory Activity

Derivatives of N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(m-tolyl)acetamide have been synthesized using citrazinic acid as a starting material for their potential anti-inflammatory effects. Pharmacological screenings of these compounds have shown good anti-inflammatory activity, comparing favorably with Prednisolone® as a reference drug. This suggests their potential use in developing new anti-inflammatory treatments (Amr et al., 2007).